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Compound of Interest

Compound Name:
Rh110-2(Asp)   Caspase

Substrate

CAS No.: 220846-63-9

Cat. No.: B1148120

Get Quote

Executive Safety Directive
Do not treat Rh110-2(Asp) as standard biological waste.

While many researchers view caspase assays as purely biological workflows, the fluorogenic

substrate (Z-Asp-Glu-Val-Asp)2-Rhodamine 110 presents a dual chemical-biological hazard.

The core fluorophore (Rhodamine 110) is a potential mutagen and irritant, often dissolved in

Dimethyl Sulfoxide (DMSO), a potent solvent that penetrates skin and carries toxins directly

into the bloodstream.

Critical Prohibition:

NEVER autoclave waste containing significant amounts of DMSO or Rh110 stock. The heat

can volatilize toxic components, contaminating the autoclave and posing an inhalation risk.

NEVER pour reaction mixtures down the sink, even if diluted.

Chemical Identity & Hazard Profile[1][2][3]
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Before executing disposal, verify the waste stream classification based on the concentration

and solvent presence.

Component Chemical Nature Primary Hazard
Waste Stream
Classification

Rh110-2(Asp)
Bis-amide derivative

of Rhodamine 110

Irritant (Eyes/Skin);

Potential Mutagen

upon cleavage (Free

Rh110).

Hazardous Chemical

Waste (Toxic/Irritant)

DMSO Organic Solvent

Combustible;

Permeator (Carrier

solvent).

Organic Solvent

Waste (Non-

halogenated)

Reaction Mix
Aqueous Buffer + Cell

Lysate + Substrate

Mixed Hazard

(Biohazard +

Chemical).

Mixed Waste

(Chemical treatment

or Incineration)

Disposal Decision Matrix
The following workflow illustrates the logical separation of waste streams to ensure compliance

and safety.
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Figure 1: Decision tree for segregating Rh110-2(Asp) waste streams based on solvent content

and biological risk.

Detailed Disposal Protocols
Protocol A: Disposal of Stock Solutions (DMSO-Based)
Context: Expired vials or leftover master mix (typically >5 mM substrate in 100% DMSO).

Mechanism: High-temperature incineration is required to break down the stable Rhodamine

core and safely manage the combustible solvent.
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Segregation: Do not mix with aqueous acids or oxidizers. Keep in a dedicated "Organic

Solvents (Non-Halogenated)" waste container.

Container: Use a High-Density Polyethylene (HDPE) or glass container compatible with

DMSO.

Labeling:

Content: "Dimethyl Sulfoxide, Rhodamine 110-based Substrate."

Hazard Check: "Combustible," "Toxic/Irritant."

Disposal: Transfer to your facility's EHS (Environmental Health & Safety) for fuel

blending/incineration.

Protocol B: Disposal of Assay Reaction Mixtures (Aqueous)
Context: 96/384-well plates containing cells, media, and diluted substrate (typically <50 µM).

Mechanism: Chemical deactivation of biologicals followed by solidification or hazardous liquid

disposal.

Assessment: Determine if the cells are BSL-1 (non-infectious) or BSL-2 (infectious/viral

vectors).

The "No-Autoclave" Rule:

Why: Autoclaving plates with residual DMSO and fluorophores can release hazardous

vapors.

Alternative: Use Chemical Disinfection.

Step-by-Step:

Step 1: Add household bleach (sodium hypochlorite) to the wells to a final concentration of

10% (v/v).

Step 2: Allow to stand for 30 minutes to lyse cells and deactivate viral vectors. Note: This

may quench fluorescence but does not destroy the chemical molecule entirely.
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Step 3: Absorb the liquid using vermiculite or absorbent pads if your facility requires solid

waste.

Step 4: Seal the plate with parafilm/tape.

Step 5: Dispose of the entire plate as Hazardous Chemical Debris (often blue/black bin),

not standard red-bag biohazard waste, to alert downstream handlers of chemical content.

Protocol C: Solid Waste (Pipette Tips & Tubes)
Context: Tips used to transfer DMSO stock. Mechanism: Prevention of leaching.[1][2][3]

Evaporation Control: DMSO is not highly volatile, but it is hygroscopic and penetrating.

Procedure:

Collect tips in a designated benchtop biohazard/chemical bag.

Double bag the waste to prevent puncture and leakage.

Label as "Contaminated Debris: DMSO/Fluorophore."

Dispose via incineration stream.[4]

Emergency Spill Response
If Rh110-2(Asp) stock (in DMSO) is spilled:

Evacuate & Ventilate: DMSO vapors can be irritating.

PPE Upgrade: Standard nitrile gloves are permeable to DMSO within minutes. Double-glove

or use Butyl rubber gloves if available.

Absorb: Use an inert absorbent (vermiculite or sand).[1][2] Do not use paper towels if the

spill is large, as they increase surface area for evaporation.

Clean: Wash the area with soap and water (Rhodamine 110 is water-soluble).
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Report: Notify the safety officer; DMSO spills carrying toxins are considered a significant

exposure risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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